Cas no 51912-17-5 (Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine)

• Product Name: Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
• CAS No: 51912-17-5
• MF: C₁₈H₃₆N₄O₅
• MW: 388.502244949341
• CID: 375079
• PubChem ID: 6452530
• Update Time: 2025-04-19

Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
• azepan-2-one,hexanedioic acid,2-piperazin-1-ylethanamine
• 51912-17-5

• Inchi： 1S/C6H15N3.C6H11NO.C6H10O4/c7-1-4-9-5-2-8-3-6-9;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h8H,1-7H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10)
• InChI Key： AEIDHRUSKTYNAF-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1.OC(CCCCC(=O)O)=O.N1(CCN)CCNCC1

Computed Properties

• Exact Mass: 388.26878
• Monoisotopic Mass: 388.26857026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• PSA: 144.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams